[1-(2-chlorobenzyl)-1H-indol-3-yl](oxo)acetic acid
Overview
Description
[1-(2-chlorobenzyl)-1H-indol-3-yl](oxo)acetic acid, also known as Cl-IB-MECA, is a chemical compound that belongs to the class of indole-3-acetic acid derivatives. It is a potent and selective agonist of the adenosine A3 receptor, which is a G protein-coupled receptor that is widely distributed throughout the body. In recent years, Cl-IB-MECA has gained attention in the scientific community due to its potential applications in various fields, including cancer research, neuroprotection, and inflammation.
Mechanism of Action
The adenosine A3 receptor is involved in various physiological processes, including inflammation, pain, and cell proliferation. [1-(2-chlorobenzyl)-1H-indol-3-yl](oxo)acetic acid acts as a selective agonist of this receptor, meaning it binds to the receptor and activates it. This activation leads to a cascade of intracellular signaling events that ultimately result in the biological effects of [1-(2-chlorobenzyl)-1H-indol-3-yl](oxo)acetic acid.
Biochemical and physiological effects:
[1-(2-chlorobenzyl)-1H-indol-3-yl](oxo)acetic acid has been shown to have various biochemical and physiological effects. In addition to its anti-cancer properties, it has been shown to have neuroprotective effects, meaning it can protect neurons from damage or death. It has also been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases such as arthritis. [1-(2-chlorobenzyl)-1H-indol-3-yl](oxo)acetic acid has also been shown to have cardioprotective effects, meaning it can protect the heart from damage.
Advantages and Limitations for Lab Experiments
One of the main advantages of [1-(2-chlorobenzyl)-1H-indol-3-yl](oxo)acetic acid is its selectivity for the adenosine A3 receptor. This selectivity allows researchers to study the specific effects of activating this receptor, without the confounding effects of activating other receptors. However, one limitation of [1-(2-chlorobenzyl)-1H-indol-3-yl](oxo)acetic acid is its low solubility in water, which can make it difficult to administer in certain experiments. Additionally, the complex synthesis of [1-(2-chlorobenzyl)-1H-indol-3-yl](oxo)acetic acid can make it difficult to obtain in large quantities.
Future Directions
There are several potential future directions for research on [1-(2-chlorobenzyl)-1H-indol-3-yl](oxo)acetic acid. One area of interest is its potential applications in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Studies have shown that activation of the adenosine A3 receptor can protect neurons from damage and death, making [1-(2-chlorobenzyl)-1H-indol-3-yl](oxo)acetic acid a promising candidate for neuroprotection. Another area of interest is its potential applications in inflammation and autoimmune diseases. [1-(2-chlorobenzyl)-1H-indol-3-yl](oxo)acetic acid has been shown to have anti-inflammatory effects, making it a potential treatment for diseases such as rheumatoid arthritis and multiple sclerosis. Finally, there is potential for further research on the mechanisms of action of [1-(2-chlorobenzyl)-1H-indol-3-yl](oxo)acetic acid, including its effects on intracellular signaling pathways and gene expression.
Scientific Research Applications
[1-(2-chlorobenzyl)-1H-indol-3-yl](oxo)acetic acid has been extensively studied for its potential applications in cancer research. Studies have shown that [1-(2-chlorobenzyl)-1H-indol-3-yl](oxo)acetic acid can inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, [1-(2-chlorobenzyl)-1H-indol-3-yl](oxo)acetic acid has been shown to enhance the effectiveness of chemotherapy drugs, making it a promising candidate for combination therapy.
properties
IUPAC Name |
2-[1-[(2-chlorophenyl)methyl]indol-3-yl]-2-oxoacetic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12ClNO3/c18-14-7-3-1-5-11(14)9-19-10-13(16(20)17(21)22)12-6-2-4-8-15(12)19/h1-8,10H,9H2,(H,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQNPSCYJZXDHIM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CN2C=C(C3=CC=CC=C32)C(=O)C(=O)O)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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